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Compound of Interest

Compound Name: ML399

Cat. No.: B609167

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational guidance, and disposal plans for
the handling of ML399, a potent and cell-penetrant inhibitor of the menin-Mixed Lineage
Leukemia (MLL) protein-protein interaction. Adherence to these guidelines is essential to
ensure laboratory safety and the integrity of experimental outcomes.

Summary of Safety and Handling

ML399 is a chemical compound intended for laboratory research use only. The following table
summarizes the essential safety information derived from its Material Safety Data Sheet
(MSDS).
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Parameter

Guideline

Citation

GHS Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Personal Protective Equipment
(PPE)

- Eye Protection: Safety
goggles with side-shields.-
Hand Protection: Protective
gloves.- Skin and Body
Protection: Impervious
clothing.- Respiratory

Protection: Suitable respirator.

[1]

Handling

Avoid inhalation, and contact
with eyes and skin. Avoid the
formation of dust and aerosols.
Use only in areas with
appropriate exhaust
ventilation. Wash skin
thoroughly after handling. Do
not eat, drink, or smoke when

using this product.

[1]

Storage

Keep container tightly sealed
in a cool, well-ventilated area.
Keep away from direct sunlight
and sources of ignition. Store
powder at -20°C and solutions

in solvent at -80°C.

[1]

First Aid: Ingestion

If swallowed, call a POISON
CENTER or doctor/physician if

you feel unwell. Rinse mouth.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with
large amounts of water.
Remove contaminated clothing
and shoes and call a

physician.

[1]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4138051/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Remove any contact lenses,
locate an eye-wash station,
and flush eyes immediately
First Aid: Eye Contact with large amounts of water. [1]
Separate eyelids with fingers
to ensure adequate flushing.

Promptly call a physician.

] ) ] Immediately relocate self or
First Aid: Inhalation ) [1]
casualty to fresh air.

Disposal Plan

Proper disposal of ML399 and its containers is crucial to prevent environmental contamination.

Waste Type Disposal Procedure Citation

Dispose of contents/container
Unused ML399 to an approved waste disposal  [1]
plant.

All labware and consumables

that have come into contact

with ML399 should be treated
Contaminated Materials as hazardous waste and [1]

disposed of according to

institutional and local

regulations.

Experimental Protocols

The following are representative protocols for the preparation and use of ML399 in a research
setting.

Preparation of ML399 Stock Solution

ML399 is soluble in DMSO.
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Materials:

ML399 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Procedure:

Aseptically weigh the desired amount of ML399 powder.

In a sterile microcentrifuge tube, add the appropriate volume of DMSO to achieve the
desired stock concentration (e.g., 10 mM).

Vortex the solution until the ML399 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -80°C.

Cell Viability (MTT) Assay

This protocol provides a general procedure to assess the effect of ML399 on the viability of
MLL-rearranged leukemia cell lines.

Materials:

MLL-rearranged leukemia cells (e.g., MV4-11, MOLM-13)

Complete cell culture medium

ML399 stock solution (in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
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e Solubilization solution (e.g., DMSO or a solution of SDS in HCI)
e Microplate reader
Procedure:

o Seed the MLL-rearranged leukemia cells in a 96-well plate at a predetermined optimal
density.

 Incubate the cells for 24 hours under standard cell culture conditions (e.g., 37°C, 5% CO2).

» Prepare serial dilutions of ML399 in complete cell culture medium from the stock solution.
Ensure the final DMSO concentration is below a cytotoxic threshold for the cells (typically <
0.5%). Include a vehicle control (medium with the same concentration of DMSO as the
highest ML399 concentration).

e Add the diluted ML399 solutions to the appropriate wells.
 Incubate for the desired treatment period (e.g., 48, 72 hours).

e Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to metabolize
the MTT into formazan crystals.

» Add the solubilization solution to each well to dissolve the formazan crystals.

o Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate
reader.

o Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Signaling Pathway and Mechanism of Action

ML399 is an inhibitor of the protein-protein interaction between menin and the Mixed Lineage
Leukemia (MLL) protein. In MLL-rearranged leukemias, a fusion protein is created that retains
the N-terminal portion of MLL, which binds to menin. This interaction is critical for the
oncogenic activity of the MLL fusion protein, leading to the upregulation of target genes such as
HOXA9, which in turn drives leukemogenesis. ML399 disrupts the menin-MLL interaction,
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thereby inhibiting the transcription of these target genes and suppressing the proliferation of
leukemia cells.

Cell Nucleus

MLL Fusion Protein

Inhibits Interaction

]

Menin-MLL Complex ]

inds to promoter

DNA (HOXA9 Promoter)

Gene Transcription

Leukemogenesis
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Click to download full resolution via product page
Caption: Mechanism of action of ML399 in MLL-rearranged leukemia.

Operational and Disposal Workflow

The following diagram outlines the key steps for the safe handling and disposal of ML399 in a
laboratory setting.

Handling (in Ventilated Hood) Disposal

N
[ Prepare Working Solutions H Perform Experiment J_ Dispose of Contaminated Consumables
Storage

A
Store Solution Weigh Powder Dissolve in DMSO Dispose of Contaminated Liquid Waste
(-80°C)
Dispose of Unused Powder
Store Powder [ | (Approved Waste Plant)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Challenges and opportunities in targeting the menin-MLL interaction - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ML399]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609167#personal-protective-equipment-for-handling-
mI399]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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